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Compound of Interest

Compound Name: Silicic acid, aluminum zinc salt

Cat. No.: B12645710 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Silicic acid, aluminum zinc salt (CAS

No. 52488-90-1) is publicly available. The following guidance is synthesized from SDSs for

closely related compounds, including Silicic acid, aluminum salt; Silicic acid, aluminum

magnesium salt; and Silicic acid, aluminum sodium salt. These related compounds are

generally not classified as hazardous.[1] However, it is imperative to handle any chemical with

caution and to consult your institution's Environmental, Health, and Safety (EHS) department

for specific disposal protocols in accordance with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper handling and

disposal of Silicic acid, aluminum zinc salt, designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are in a well-ventilated area and are

wearing the appropriate Personal Protective Equipment (PPE).[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields.[2]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Gloves should be inspected

before use and disposed of properly after.[2]
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Respiratory Protection: If there is a risk of dust formation, use a full-face respirator with an

appropriate particulate filter.[2]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[2]

Handling:

Avoid generating dust.[2]

Prevent contact with skin and eyes.[2]

Handle in a well-ventilated place.[2]

Do not eat, drink, or smoke in the work area.[1]

Wash hands thoroughly after handling.[1]

Step-by-Step Disposal Protocol
Containment:

Carefully sweep or scoop the solid Silicic acid, aluminum zinc salt into a designated,

sealable waste container.

Use non-sparking tools to avoid ignition sources if there is any potential for combustible

dust.[2]

Ensure the container is clearly and accurately labeled as "Silicic acid, aluminum zinc
salt waste."

Waste Characterization:

Although related compounds are not typically classified as hazardous waste, it is crucial to

check local regulations. Some jurisdictions may have specific disposal requirements for

aluminum or zinc compounds.

If the material is contaminated with other hazardous chemicals, it must be treated as

hazardous waste, and all components must be listed on the waste label.
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Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2]

The storage area should be a designated satellite accumulation area for chemical waste.

Final Disposal:

The primary recommended disposal method is to arrange for pickup by a licensed

chemical waste disposal company.[2]

Do not discharge into sewers or drains.[1][2] Discharge into the environment must be

avoided.[2]

Controlled incineration with flue gas scrubbing may be an option, but this must be

performed by a licensed facility.[2]

Summary of Safety and Hazard Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/silicic-acid-aluminum-magnesium-sodium-salt.pdf
https://www.chemicalbook.com/msds/silicic-acid-aluminum-magnesium-sodium-salt.pdf
https://www.chemos.de/import/data/msds/GB_en/1327-43-1-A0088878-GB-en.pdf
https://www.chemicalbook.com/msds/silicic-acid-aluminum-magnesium-sodium-salt.pdf
https://www.chemicalbook.com/msds/silicic-acid-aluminum-magnesium-sodium-salt.pdf
https://www.chemicalbook.com/msds/silicic-acid-aluminum-magnesium-sodium-salt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12645710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Information (Based on
Related Silicate
Compounds)

Source

GHS Classification
Not classified as a hazardous

substance.
[1]

Primary Hazards

May cause mechanical eye

and respiratory irritation from

dust.

[3]

First Aid: Eyes

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[3]

First Aid: Skin
Wash off with soap and plenty

of water.
[2]

First Aid: Inhalation Move person into fresh air. [2]

Environmental Precautions

Do not let product enter drains.

Avoid release to the

environment.

[1][2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Silicic
acid, aluminum zinc salt.
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Start: Have Silicic acid,
aluminum zinc salt for disposal

Step 1: Don Personal
Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Step 2: Collect solid waste
in a labeled, sealed container.

Avoid creating dust.

Step 3: Is the waste
contaminated with other
hazardous materials?

Step 4a: Label as Hazardous Waste.
List all constituents.

Consult EHS for disposal.

Yes

Step 4b: Label as
'Silicic acid, aluminum zinc salt'.

Consult local regulations.

No

Step 5: Store in a designated
satellite accumulation area.

Step 6: Arrange for pickup by a
licensed chemical waste contractor.

DO NOT pour down the drain.

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Silicic acid, aluminum zinc salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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